Cas no 1157139-62-2 (2-(3-Fluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(3-Fluorophenyl)cyclopropan-1-amine
• CAS No: 1157139-62-2
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 2949405
• PubChem ID: 10012091
• Update Time: 2025-09-20

2-(3-Fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isopropylbenzyl Bromide
• 2-(3-fluorophenyl)cyclopropanamine
• 2-(3-fluorophenyl)cyclopropan-1-amine
• 2-(3-fluorophenyl)cyclopropylamine
• SBB084042
• 2-(3-FLUOROPHENYL)CYCLOPROPANAMINE HCL
• SCHEMBL3031647
• AKOS005217107
• AT31282
• CS-0269150
• TRANS-2-(3-FLUOROPHENYL)CYCLOPROPAN-1-AMINE
• 1157139-62-2
• SB76214
• EN300-56130
• SB76265
• 2-(3-Fluorophenyl)cyclopropan-1-amine

• Inchi： 1S/C9H10FN/c10-7-3-1-2-6(4-7)8-5-9(8)11/h1-4,8-9H,5,11H2
• InChI Key： OXGGARNLAOPVNV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CC1N

Computed Properties

• Exact Mass: 151.079727485 g/mol
• Monoisotopic Mass: 151.079727485 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26
• Molecular Weight: 151.18

Experimental Properties

• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 213.0±40.0 ºC (760 Torr),
• Flash Point: 92.2±15.3 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes